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Compound of Interest

Compound Name: 1-Aminonaphthalene-2-acetonitrile

Cat. No.: B11909057

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Aminonaphthalene-2-
acetonitrile, a naphthalene derivative with potential applications in chemical synthesis and
research. This document outlines its chemical and physical properties, and available synthesis
information, and discusses its potential utility for professionals in drug development and
scientific research.

Chemical and Physical Properties

1-Aminonaphthalene-2-acetonitrile, also known as 1-Amino-2-naphthonitrile, is a solid
organic compound. The key quantitative data for this compound are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
CAS Number 3100-67-2 (11121131141
Molecular Formula Ci11HsN:z [3114]
Molecular Weight 168.20 g/mol [5]
Appearance Powder or liquid [6]

Melting Point 191-192 °C [6]

Boiling Point 151-152 °C at 0.3 Torr [6]

Purity >95% to =98.0% [5][6]

Flash Point 191 °C [1]

Synthesis and Chemical Reactivity

Detailed experimental protocols for the synthesis of 1-Aminonaphthalene-2-acetonitrile are
not extensively documented in publicly available literature. However, information on the
synthesis of structurally related compounds provides insights into potential synthetic routes. For
instance, the synthesis of 1-amino-2-naphthol hydrochloride has been achieved through the
reduction of a nitroso-B-naphthol intermediate.[7] Another related synthesis involves the
preparation of 1-amino-2-naphthol from 1-nitroso-2-naphthol, yielding a high percentage of the
final product.[8]

1-Aminonaphthalene-2-acetonitrile is recognized as a building block in chemical synthesis.
[2] It serves as a precursor in the production of other chemical entities, such as 4,4'-
diaminodiphenyl ether and 1-aminoanthracene. The latter is noted as an electrophile and a
potential carcinogen in experimental animal studies.[1]

A generalized workflow for the potential utilization of a precursor in a chemical synthesis is
outlined below.
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Caption: Generalized workflow for chemical synthesis.

Potential Applications and Biological Significance

The primary documented application of 1-Aminonaphthalene-2-acetonitrile is as an
intermediate in organic synthesis.[1] Its structural similarity to other aminonaphthalene
derivatives suggests potential for further investigation into its biological activities. For instance,
various novel alpha-amino naphthalene derivatives have been synthesized and shown to
possess anti-inflammatory activity.[9]

While no specific signaling pathways involving 1-Aminonaphthalene-2-acetonitrile have been
elucidated, the broader class of aminonitriles has been a subject of interest in medicinal
chemistry. The potential biological activity of such compounds often stems from their ability to
interact with various biological targets. A simplified diagram illustrating a hypothetical
mechanism of action for a bioactive compound is presented below.
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Caption: Hypothetical mechanism of a bioactive compound.

Safety and Handling

1-Aminonaphthalene-2-acetonitrile is intended for research and development purposes only.
As with any chemical compound, it should be handled with appropriate personal protective
equipment in a well-ventilated laboratory setting. It is important to note that it is a precursor to
1-aminoanthracene, which has been identified as a potential carcinogen in animal studies.[1]
Therefore, caution should be exercised during its handling and in any subsequent reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1-Amino-2-naphthonitrile | 3100-67-2 | DAA10067 [biosynth.com]
calpaclab.com [calpaclab.com]
cymitquimica.com [cymitquimica.com]

1.
2.
3.
e 4. cymitquimica.com [cymitquimica.com]
5. keyorganics.net [keyorganics.net]
6.

1-amino-2-naphthalenecarbonitrile CAS 3100-67-2 Manufacturers, Suppliers, Factory -
Home Sunshine Pharma [hsppharma.com]

7. Organic Syntheses Procedure [orgsyn.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b11909057?utm_src=pdf-body-img
https://www.benchchem.com/product/b11909057?utm_src=pdf-body
https://www.biosynth.com/p/DAA10067/3100-67-2-1-amino-2-naphthonitrile
https://www.benchchem.com/product/b11909057?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/DAA10067/3100-67-2-1-amino-2-naphthonitrile
https://www.calpaclab.com/synthesis-building-blocks/?view=products&srsltid=AfmBOoqhPQlLllqq-igoyW10aaZGrCjtGcPf4STnFwM08YlXc2lWvOaI&page=465
https://cymitquimica.com/es/productos/10-F499074/1-amino-2-naphthonitrile/
https://cymitquimica.com/products/10-F499074/3100-67-2/1-amino-2-naphthonitrile/
https://www.keyorganics.net/1-amino-2-naphthonitrile-3100-67-2-c11h8n2.html
https://www.hsppharma.com/apis-and-intermediates/1-amino-2-naphthalenecarbonitrile-cas-3100-67.html
https://www.hsppharma.com/apis-and-intermediates/1-amino-2-naphthalenecarbonitrile-cas-3100-67.html
http://www.orgsyn.org/demo.aspx?prep=CV2P0033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11909057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 8. 1-Amino-2-naphthol synthesis - chemicalbook [chemicalbook.com]

e 9. Anti-inflammatory activity of some novel alpha-amino naphthalene derivatives - PubMed
[pubmed.ncbi.nim.nih.gov]
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acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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